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Introduction

Presumptive tests play a crucial role in forensic science by providing rapid, sensitive, and
preliminary identification of substances at a crime scene. These tests help investigators make
informed decisions about the collection and subsequent analysis of evidence. While a variety of
chemical reagents are employed for the presumptive identification of different materials, a
thorough review of scientific literature reveals that Michler's hydrol (4,4'-
bis(dimethylamino)benzhydrol) is not utilized as a presumptive test for lead or in other
mainstream forensic applications.

Current research indicates that the primary application of a derivative, Michler's hydrol blue, is
in the field of biochemistry as a sensitive probe for the detection of amyloid fibrils.[1][2][3] This
guide will first address the established scientific use of Michler's hydrol derivatives and then
detail the standard, accepted forensic presumptive test for lead.

Part 1: The Scientific Reality of Michler's Hydrol

Extensive searches of chemical and forensic science databases have not yielded any evidence
of Michler's hydrol being used for forensic purposes, including the detection of lead. The
compound and its derivatives are, however, of interest in other scientific domains.

Michler's Hydrol Blue: A Probe for Amyloid Fibrils

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b085804?utm_src=pdf-interest
https://www.benchchem.com/product/b085804?utm_src=pdf-body
https://www.benchchem.com/product/b085804?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21480580/
https://www.researchgate.net/publication/51039464_Michler's_Hydrol_Blue_A_Sensitive_Probe_for_Amyloid_Fibril_Detection
https://www.semanticscholar.org/paper/Michler%27s-hydrol-blue%3A-a-sensitive-probe-for-fibril-Kitts-Beke-Somfai/310d9ad4161afa20d28379af4a9d74a4e998973b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Michler's hydrol blue (MHB) has been identified as a sensitive fluorescent probe for the
detection of amyloid fibrils, which are protein aggregates associated with various
neurodegenerative diseases.[1][2] When MHB binds to these fibrils, it exhibits a distinct shift in
its fluorescence spectrum, allowing for their detection and characterization.[1] This property is
valuable for researchers studying diseases such as Alzheimer's and Parkinson's.

Part 2: The Standard Forensic Presumptive Test for
Lead

In forensic investigations, the most common and widely accepted presumptive test for the
presence of lead (Pb2*) ions is the sodium rhodizonate test.[4][5] This test is frequently used in
the analysis of suspected gunshot residue, as lead is a common component of primer mixtures.

[5]

Reagent and Mechanism

The sodium rhodizonate test utilizes a solution of sodium rhodizonate, which acts as a specific
chelating agent for lead ions. In the presence of lead, the rhodizonate ion forms a brightly
colored complex, indicating a positive result. The reaction is highly sensitive and can detect
trace amounts of lead.

Experimental Protocol: Sodium Rhodizonate Test for
Lead

Objective: To presumptively identify the presence of lead ions on a surface.

Materials:

Sodium rhodizonate

Distilled water

5% Acetic acid solution

Cotton swabs or filter paper

Dropper bottles
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Procedure:
¢ A cotton swab or a piece of filter paper is moistened with a 5% acetic acid solution.

e The moistened swab or paper is pressed firmly against the surface to be tested to lift any
potential lead-containing residue.

o Afreshly prepared solution of sodium rhodizonate in distilled water is then dropped onto the
swab or filter paper.

o Observation: A positive reaction for the presence of lead is indicated by the immediate
formation of a pink to scarlet red color.

o Confirmation (optional): The addition of a drop of 5% hydrochloric acid will cause the pink/red
color to disappear if it was due to other metal ions, but it will persist if lead is present.

Data Presentation

As there is no forensic application of Michler's hydrol for lead detection, a direct comparison of
quantitative data is not possible. The following table summarizes the distinct applications and
properties of Michler's hydrol and sodium rhodizonate.

Michler's Hydrol | Michler's . .
Feature Sodium Rhodizonate
Hydrol Blue

_ o Detection of amyloid fibrils in Presumptive testing for lead in
Primary Application ) ) ) i
biochemical research forensic science[4][5]

Amyloid protein aggregates[1]

Target Substance 2] Lead (Pb2*) ions
) ) Fluorescence enhancement Formation of a colored chelate
Mechanism of Action o o ) )
upon binding to fibrils complex with lead ions
N o Formation of a pink to scarlet
Observed Positive Result Shift in fluorescence spectrum

red color[4]

Visualization of Forensic Workflow
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The following diagram illustrates the logical workflow for the presumptive testing of lead using
the established sodium rhodizonate method.

Result Interpretation
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Caption: Workflow for the Sodium Rhodizonate Presumptive Test for Lead.

Conclusion

While the user's query centered on the forensic applications of Michler's hydrol, a
comprehensive review of scientific literature indicates that this compound is not used in
forensic science for lead detection or other presumptive tests. The established and scientifically
validated method for the presumptive identification of lead in a forensic context is the sodium
rhodizonate test. This guide has outlined the correct procedure and principles for this test to
provide accurate and actionable information for professionals in the field. It is crucial for
researchers and practitioners to rely on validated and widely accepted methods to ensure the
integrity of forensic analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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